Cas no 1469152-94-0 (5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE)

• Product Name: 5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE
• CAS No: 1469152-94-0
• MF: C₆H₂ClFINO₄S
• MW: 365.505255222321
• MDL: MFCD21686938
• CID: 5244376
• Update Time: 2025-07-18

5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 5-fluoro-4-iodo-2-nitro-
• 5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD21686938
• Inchi： 1S/C6H2ClFINO4S/c7-15(13,14)6-1-3(8)4(9)2-5(6)10(11)12/h1-2H
• InChI Key： PJCDBARWOZOEJS-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(F)=C(I)C=C1[N+]([O-])=O

Additional information on 5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE

Professional Introduction to 5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE (CAS No. 1469152-94-0)

5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE, with the CAS number 1469152-94-0, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics and sulfonates, featuring a unique structural configuration that makes it a valuable intermediate in synthetic chemistry. The presence of both fluorine and iodine substituents, along with the nitro and sulfonyl chloride functional groups, imparts distinct reactivity and utility in various chemical transformations.

The sulfonyl chloride moiety in 5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE is particularly noteworthy, as it serves as a versatile synthetic handle for introducing sulfonamide derivatives. Sulfonamides are a crucial class of pharmacophores in drug discovery, known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The reactivity of the sulfonyl chloride group allows for facile coupling with amines, forming stable sulfonamides under mild conditions, which is highly advantageous in medicinal chemistry.

Recent advancements in the field of organometallic chemistry have highlighted the utility of 5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE as a precursor in cross-coupling reactions. Specifically, the iodine atom can be readily displaced via palladium-catalyzed coupling reactions with various organometallic reagents, such as organolithiums or Grignard reagents. This property has been exploited in the synthesis of complex heterocyclic compounds, which are increasingly recognized for their therapeutic potential. The fluorine substituent further enhances the compound's compatibility with transition metal catalysis, improving reaction yields and selectivity.

The fluorine atom in 5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE also contributes to its pharmacological relevance. Fluorinated aromatic compounds are well-documented for their ability to modulate metabolic stability and binding affinity at biological targets. For instance, fluorine substitution can enhance the lipophilicity of drug candidates, leading to improved oral bioavailability. Additionally, fluorine atoms can participate in specific interactions with biological molecules, such as hydrogen bonding or π-stacking interactions, which are critical for drug-receptor binding.

In the realm of drug development, 5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE has been utilized as a key building block in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop inhibitors targeting enzyme-catalyzed pathways implicated in diseases such as cancer and neurodegeneration. The nitro group present in the molecule can be reduced to an amine under controlled conditions, providing another synthetic entry point for functionalization. This dual functionality—both electrophilic sulfonyl chloride and reducible nitro group—makes it a versatile scaffold for medicinal chemists.

The iodo substituent adds another layer of synthetic utility to 5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE. Iodine is known to be an effective leaving group in nucleophilic aromatic substitution (SNAr) reactions, allowing for the introduction of diverse substituents at specific positions on the aromatic ring. This has been particularly useful in generating analogs of known bioactive molecules with altered pharmacokinetic profiles or enhanced target engagement.

Recent studies have also explored the role of 5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE in material science applications. The unique electronic properties conferred by its substituents make it a candidate for designing organic semiconductors or luminescent materials. For example, the nitro group can act as an electron-withdrawing moiety, influencing charge transport properties in conjugated polymers used in organic light-emitting diodes (OLEDs). Similarly, the presence of both fluorine and iodine can modulate photophysical properties, making this compound attractive for optoelectronic applications.

The synthesis of 5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE itself is an intricate process that requires precise control over reaction conditions to ensure high yield and purity. Typically, it involves multi-step sequences starting from commercially available precursors such as nitrobenzene derivatives. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to optimize production scalability while maintaining stringent quality standards.

In conclusion, 5-FLUORO-4-IODO-2-NITROBENZENE-1-SULFONYL CHLORIDE (CAS No. 1469152-94) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations that are invaluable in pharmaceutical synthesis and material design. As research continues to uncover new applications for this molecule, 5-FLUORO 4-IODO 2-NITROBENZENE 1-SULFONYL CHLORIDE will undoubtedly remain at the forefront of innovation in organic chemistry.